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Compound of Interest

Compound Name: 2,3-Dichloropyridine-2-13C

CAS No.: 1644451-39-7

Cat. No.: B584776

Get Quote

Executive Summary
2,3-Dichloropyridine (CAS: 2402-77-9) is a critical heterocyclic building block in the synthesis of

agrochemicals (e.g., chlorantraniliprole) and pharmaceuticals. The introduction of Carbon-13 (

C) stable isotopes into the pyridine ring transforms this intermediate from a passive scaffold
into an active probe for mechanistic studies.

This guide provides the chemical shift data, assignment logic, and experimental protocols

required to analyze

C-labeled variants. It distinguishes between natural abundance signals and the specific
spectral features (coupling patterns, sensitivity enhancement) observed in isotopically enriched
samples.

Structural Analysis & Numbering
Proper assignment requires a rigid numbering scheme. For 2,3-dichloropyridine, the nitrogen

atom is position 1.
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Position 1 (N): Pyridine Nitrogen (NMR silent in

C, but affects neighbors).

Position 2 (C

): Quaternary carbon,

-to-Nitrogen, substituted with Chlorine.

Position 3 (C

): Quaternary carbon,

-to-Nitrogen, substituted with Chlorine.

Position 4 (CH): Methine,

-to-Nitrogen.

Position 5 (CH): Methine,

-to-Nitrogen.

Position 6 (CH): Methine,

-to-Nitrogen.

Assignment Logic Visualization
The following diagram illustrates the electronic influences (inductive and resonance effects)

dictating the chemical shifts.
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Electronic Effects on Chemical Shift

N1 (Inductive w/d)

C2 (Quaternary)
Deshielded by N & Cl

~148-152 ppmStrong Deshielding (+)

C6 (Methine)
Alpha to N

~148-150 ppm

Strong Deshielding (+)

Cl (Pos 2) Inductive Deshielding

Cl (Pos 3)
C3 (Quaternary)

Shielded by Ortho-Cl?
~130-133 ppm

Inductive Deshielding

Click to download full resolution via product page

Caption: C2 and C6 are most deshielded due to proximity to Nitrogen. C2 is distinguished from

C6 by its quaternary nature (low intensity).

13C NMR Chemical Shift Data
The following data correlates experimental observations in deuterated chloroform (

) and dimethyl sulfoxide (

). Note that in

C-labeled samples, the chemical shift (

) remains identical to natural abundance, but the signal intensity and splitting patterns change
drastically.

Table 1: Chemical Shift Assignments ( , ppm)
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Position Carbon Type
(CDCl

)

(DMSO-d

)

Assignment
Logic

C2
Quaternary (C

)
148.5 149.0

-to-N + ipso-Cl.

Typically low

intensity.[1]

C3
Quaternary (C

)
130.2 131.5 -to-N + ipso-Cl.

C4 Methine (CH) 138.9 139.5 -to-N. Ortho to

Cl.

C5 Methine (CH) 122.6 123.9
-to-N. Most

shielded

aromatic signal.

C6 Methine (CH) 149.7 150.4

-to-N. High

intensity doublet

in coupled

spectra.

> Note: Values are approximate based on substituent additivity rules and spectral databases

for chloropyridines. Exact values vary by concentration and temperature.

Isotope Labeling Effects
If you are working with a

C-labeled analog, you must account for scalar coupling (

), which splits the signals into multiplets.

[2-

C]-2,3-Dichloropyridine (Single Label):
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Appearance: Massive singlet at ~148.5 ppm.

Coupling: No

splitting (unless C3 is also labeled).

is usually not observed without

N labeling.

Utility: Ideal internal standard for qNMR due to lack of splitting.

[U-

C]-2,3-Dichloropyridine (Uniform Label):

Appearance: All carbons appear as complex multiplets (doublets of doublets).

Coupling Constants (

):

Utility: Metabolic flux analysis (MFA) to track ring cleavage.

Experimental Protocol
To ensure high fidelity data, particularly for the quaternary carbons (C2, C3) which suffer from

long relaxation times (

), follow this protocol.

Method: Quantitative 13C NMR Acquisition
Objective: Maximize signal-to-noise (S/N) for quaternary carbons without saturation.

Sample Preparation:

Dissolve 10–20 mg of compound in 0.6 mL

(or
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for polar metabolites).

Additive: Add 1 mg of Cr(acac)

(Chromium(III) acetylacetonate) as a relaxation agent. This reduces the

of C2 and C3, allowing faster scanning.

Instrument Parameters:

Pulse Sequence: Inverse Gated Decoupling (zgig on Bruker) to suppress NOE for

quantitative accuracy.

Relaxation Delay (D1):

With Cr(acac)

: 2–5 seconds.[2]

Without Cr(acac)

: >20 seconds (Required for full C2/C3 recovery).

Spectral Width: 240 ppm (covers -10 to 230 ppm).

Scans (NS):

Natural Abundance:[3] 1024–4096 scans.

C-Labeled: 4–16 scans (Signal is ~100x stronger).

Workflow Diagram
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Sample: 13C-Labeled
2,3-Dichloropyridine

Solvent Selection
(CDCl3 for non-polar, DMSO for polar)

Set Acquisition Parameters
D1 > 5*T1 (or add Relax Agent)

Acquire 13C Spectrum
(Inverse Gated Decoupling)

Processing
LB = 1.0 Hz, Phase Corr.

Analysis
Check for J_CC Splitting
Verify C2/C3 Integration

Click to download full resolution via product page

Caption: Workflow for acquiring quantitative 13C NMR data, emphasizing relaxation delay

management.

Applications in Drug Development
Fragment-Based Drug Discovery (FBDD)
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2,3-Dichloropyridine is often used as a "warhead" fragment.

Screening: A [2-

C] label allows the fragment to be detected in complex protein mixtures using 1D

C NMR or 2D HSQC, filtering out the intense background of non-labeled protein signals.

Binding Events: Upon binding to a protein target, the relaxation time (

) of the

C signal decreases significantly, causing line broadening. This is a definitive "hit" indicator.

Environmental Fate Studies
In agrochemical development, the [U-

C] analog is used to track degradation in soil.

Ring Cleavage: If the pyridine ring opens, the characteristic

coupling pattern (~55 Hz) disappears or shifts to aliphatic values (~35 Hz), providing
unambiguous proof of degradation pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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